N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-2-methylbenzamide

• IUPAC Name: N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-2-methylbenzamide
• InChI: InChI=1S/C21H15Cl2NO2/c1-13-6-2-3-7-15(13)21(26)24-19-11-10-14(22)12-17(19)20(25)16-8-4-5-9-18(16)23/h2-12H,1H3,(H,24,26)
• InChI Key: VUAATLISJDDOTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=C(C=C(C=C2)Cl)C(=O)C3=CC=CC=C3Cl
• Molecular Formula: C21H15Cl2NO2
• Molecular Weight: 384.3 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves the use of 4-chloroaniline as a raw material. The compound 2-chloro-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]acetamide and 2-iodo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]acetamide are formed as intermediates in the synthesis of the active pharmaceutical ingredient lorazepam.

Physical And Chemical Properties Analysis

The physical and chemical properties of the related compound 2-Chloro-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]acetamide include a molecular weight of 342.60400, a density of 1.452 g/cm3, a boiling point of 565ºC at 760 mmHg, and a melting point of 159-161 °C (lit.).

Scientific Research Applications

Chemical Synthesis and Characterization

Research on similar compounds has focused on the synthesis, crystal structure, and spectroscopic properties. For instance, studies on the synthesis and characterization of compounds like 4-chloro-N-(2-(2-nitrophenyl)acetoxy)-N-phenylbenzamide have been reported, revealing their crystal structure, spectroscopic properties, and potential biological activities through techniques such as NMR, MS, IR, and X-ray diffraction methods (He et al., 2014). These studies are crucial for understanding the molecular configuration, stability, and reactivity of such compounds, which can be applied to N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-2-methylbenzamide.

Environmental Applications

Compounds with similar structures have been investigated for their environmental impact and degradation pathways. For example, the photocatalytic degradation of propyzamide, a compound with a somewhat similar structure, using titanium dioxide, highlights the potential for environmental remediation techniques that could be applicable to the degradation or transformation of this compound in environmental matrices (Torimoto et al., 1996).

Pharmacological Research

While excluding information directly related to drug use, dosage, and side effects as per your request, it's worth noting that compounds with similar benzamide structures have been explored for their potential pharmacological properties, including antitumor, antimicrobial, and antiviral activities. For example, studies have shown that derivatives of N-phenylbenzamide exhibit broad-spectrum antiviral effects (Cui et al., 2020). This suggests that this compound could also be researched for potential antiviral or antimicrobial activities based on the structural similarity.

Safety and Hazards

The related compound 2-Chloro-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]acetamide is classified as hazardous. It can cause burns and chemical burns to the respiratory tract if inhaled. It is recommended to avoid breathing dust, vapor, mist, or gas, and to use personal protective equipment.